Cas no 204779-82-8 (Benzoic acid, 4-(trifluoromethyl)-, 2,2-dimethylpropyl ester)

• Product Name: Benzoic acid, 4-(trifluoromethyl)-, 2,2-dimethylpropyl ester
• CAS No: 204779-82-8
• MF: C₁₃H₁₅F₃O₂
• MW: 260.252214670181
• MDL: MFCD28976796
• CID: 3896211
• PubChem ID: 599219
• Update Time: 2025-07-21

Benzoic acid, 4-(trifluoromethyl)-, 2,2-dimethylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(trifluoromethyl)-, 2,2-dimethylpropyl ester
• neopentyl 4-(trifluoromethyl)benzoate
• neopentyl 4-(trifluoromethyl)benzoate(WXC06068)
• Neopentyl4-(trifluoromethyl)benzoate
• MFCD28976796
• 4-Trifluoromethylbenzoic acid, 2,2-dimethylpropyl ester
• SCHEMBL6996282
• 4-trifluoromethyl-benzoic acid, 2,2-dimethyl-propyl ester
• 204779-82-8
• AKOS037645773
• W15595
• AS-63389
• Neopentyl 4-(trifluoromethyl)benzoate #
• 4-trifluoromethyl-benzoic acid 2,2-dimethyl-propyl ester
• 2,2-dimethylpropyl 4-(trifluoromethyl)benzoate

• MDL： MFCD28976796
• Inchi： 1S/C13H15F3O2/c1-12(2,3)8-18-11(17)9-4-6-10(7-5-9)13(14,15)16/h4-7H,8H2,1-3H3
• InChI Key： MWLUXIMHLPCFRZ-UHFFFAOYSA-N
• SMILES： C(OCC(C)(C)C)(=O)C1=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 260.10241420Da
• Monoisotopic Mass: 260.10241420Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų

Additional information on Benzoic acid, 4-(trifluoromethyl)-, 2,2-dimethylpropyl ester

Recent Advances in the Study of Benzoic acid, 4-(trifluoromethyl)-, 2,2-dimethylpropyl ester (CAS: 204779-82-8)

The chemical compound Benzoic acid, 4-(trifluoromethyl)-, 2,2-dimethylpropyl ester (CAS: 204779-82-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its trifluoromethyl and neopentyl ester functionalities, exhibits unique physicochemical properties that make it a promising candidate for various applications, including drug development and material science. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, shedding light on its mechanistic pathways and efficacy.

One of the key areas of investigation has been the compound's role as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have optimized synthetic routes to produce Benzoic acid, 4-(trifluoromethyl)-, 2,2-dimethylpropyl ester with high yield and purity, leveraging advanced catalytic systems and green chemistry principles. These advancements not only enhance the scalability of production but also reduce environmental impact, aligning with the growing emphasis on sustainable chemical processes.

In addition to its synthetic utility, recent pharmacological studies have explored the compound's bioactivity. Preliminary in vitro assays indicate that Benzoic acid, 4-(trifluoromethyl)-, 2,2-dimethylpropyl ester exhibits moderate inhibitory effects on specific enzymatic targets implicated in inflammatory and metabolic disorders. For instance, it has shown activity against cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), suggesting potential applications in the development of anti-inflammatory agents. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and safety profiles.

Another noteworthy aspect of this compound is its stability and lipophilicity, which are critical for drug formulation. The trifluoromethyl group enhances metabolic stability, while the neopentyl ester moiety contributes to improved membrane permeability. These attributes make it a valuable scaffold for prodrug design, where controlled release and targeted delivery are essential. Recent computational modeling studies have further elucidated the compound's interaction with biological membranes, providing insights into its absorption and distribution characteristics.

Despite these promising developments, challenges remain in the full characterization and application of Benzoic acid, 4-(trifluoromethyl)-, 2,2-dimethylpropyl ester. For example, the precise mechanisms underlying its bioactivity are not yet fully understood, and its potential toxicity at higher doses warrants thorough investigation. Collaborative efforts between chemists, biologists, and pharmacologists are essential to address these gaps and unlock the compound's full potential.

In conclusion, Benzoic acid, 4-(trifluoromethyl)-, 2,2-dimethylpropyl ester (CAS: 204779-82-8) represents a versatile and intriguing compound in the realm of chemical biology and pharmaceutical research. Its unique structural features, combined with emerging evidence of bioactivity, position it as a promising candidate for further exploration. Future research should focus on elucidating its mechanistic pathways, optimizing its therapeutic efficacy, and expanding its applications in drug development and beyond.